Cas no 1177316-81-2 (N-cyclopropyl-4-ethylcyclohexan-1-amine hydrochloride)

• Product Name: N-cyclopropyl-4-ethylcyclohexan-1-amine hydrochloride
• CAS No: 1177316-81-2
• MF: C₁₁H₂₂ClN
• MW: 203.75208234787
• CID: 4575237
• Update Time: 2025-05-23

N-cyclopropyl-4-ethylcyclohexan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-cyclopropyl-4-ethylcyclohexan-1-amine hydrochloride

• Inchi： 1S/C11H21N.ClH/c1-2-9-3-5-10(6-4-9)12-11-7-8-11;/h9-12H,2-8H2,1H3;1H
• InChI Key： ZEFZFWVYEPKVFU-UHFFFAOYSA-N
• SMILES： C1(NC2CC2)CCC(CC)CC1.[H]Cl

N-cyclopropyl-4-ethylcyclohexan-1-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-cyclopropyl-4-ethylcyclohexan-1-amine hydrochloride

N-Cyclopropyl-4-Ethylcyclohexan-1-Amine Hydrochloride: A Comprehensive Overview

N-Cyclopropyl-4-ethylcyclohexan-1-amine hydrochloride, identified by the CAS number 1177316-81-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development and material science. The name itself is a testament to its complex structure, combining a cyclopropyl group with a cyclohexane ring and an ethyl substituent, all linked through an amine functional group.

The cyclopropyl group in the molecule introduces strain into the structure, which can be leveraged in chemical reactions to create reactive intermediates. This property makes N-cyclopropyl derivatives valuable in organic synthesis. Recent studies have explored the use of such strained systems in catalytic processes, where they can act as templates for forming complex architectures. The 4-ethylcyclohexan portion of the molecule adds bulk and rigidity, influencing the compound's physical properties such as solubility and melting point.

The hydrochloride salt form of this compound is particularly relevant in pharmaceutical applications. The amine group's ability to form salts with hydrochloric acid facilitates its use in drug delivery systems, where controlled release and bioavailability are critical factors. Recent advancements in nanotechnology have enabled the encapsulation of such salts within lipid nanoparticles, enhancing their stability and targeting efficiency.

From a synthetic perspective, N-cyclopropyl-4-ethylcyclohexan-1-amine hydrochloride can be synthesized via a variety of routes. One common method involves the alkylation of cyclohexanamine derivatives with cyclopropane-containing electrophiles. This approach allows for precise control over the substitution pattern on the cyclohexane ring. Researchers have recently optimized these reactions using microwave-assisted synthesis, significantly reducing reaction times while maintaining product purity.

In terms of biological activity, this compound has shown promise as a lead molecule in anti-inflammatory drug discovery. Studies conducted on cellular models have demonstrated its ability to inhibit pro-inflammatory cytokines, suggesting potential applications in treating conditions such as arthritis and neurodegenerative diseases. Collaborative efforts between academic institutions and pharmaceutical companies have further explored its pharmacokinetic profile, paving the way for preclinical trials.

Moreover, the N-cyclopropyl moiety has been implicated in modulating receptor interactions, a critical factor in drug design. Computational modeling techniques have been employed to predict binding affinities with various targets, providing insights into its therapeutic potential. These findings underscore the importance of understanding how structural features influence biological activity at a molecular level.

Another area of interest lies in the environmental impact of this compound. As industries increasingly prioritize sustainability, researchers are investigating methods to synthesize N-cyclopropyl derivatives using green chemistry principles. Catalysts derived from renewable resources and solvent-free reaction conditions are being explored to minimize ecological footprints while maintaining high yields.

In conclusion, N-cyclopropyl-4-ethylcyclohexan-1-amine hydrochloride stands at the intersection of chemical synthesis and biomedical research. Its unique structure offers opportunities for innovation across multiple disciplines, from drug development to materials science. As research continues to uncover its full potential, this compound is poised to play a pivotal role in advancing both scientific knowledge and practical applications.